Cas no 107951-98-4 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)-)

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)- structure
107951-98-4 structure
Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)-
CAS No:107951-98-4
MF:C17H17N3O2S
MW:327.400782346725
CID:198372
PubChem ID:865762
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)-
    • 3-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
    • 2,4-Dihydro-5-((4-methoxyphenoxy)methyl)-4-(4-
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((4-methoxyphenoxy)methyl)-4-(4-methylphenyl)-
    • 3-mercapto-1-(p-methoxyphenoxymethyl)-4-(p-tolyl)-1,2,4(H)-triazole
    • 5-((4-methoxyphenoxy)methyl)-4-p-tolyl-4H-1,2,4-triazole-3-thiol
    • AC1LHMSG
    • ACMC-20mb9d
    • BRN 5111083
    • Oprea1_077591
    • SureCN6404027
    • MLS000688066
    • 2,4-Dihydro-5-((4-methoxyphenoxy)methyl)-4-(4-methylphenyl)-3H-1,2,4-triazole-3-thione
    • SMR000284232
    • AKOS000563984
    • HMS2601L14
    • NCGC00245328-01
    • CHEMBL1365480
    • DTXSID80148338
    • 107951-98-4
    • SCHEMBL6404027
    • Inchi: 1S/C17H17N3O2S/c1-12-3-5-13(6-4-12)20-16(18-19-17(20)23)11-22-15-9-7-14(21-2)8-10-15/h3-10H,11H2,1-2H3,(H,19,23)
    • InChI Key: GEGCDORLSBRJGG-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC(=CC=2)OC)N1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 327.10431
  • Monoisotopic Mass: 327.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • PSA: 49.17
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